Cas no 101084-98-4 (Benzoxazole, 2-(methylthio)-4-nitro-)

Benzoxazole, 2-(methylthio)-4-nitro-, is a nitro-substituted benzoxazole derivative featuring a methylthio functional group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its heterocyclic structure, which serves as a versatile scaffold for further chemical modifications. The presence of the nitro group enhances its reactivity, making it suitable for applications in electrophilic substitution reactions or as an intermediate in the synthesis of more complex molecules. Its methylthio moiety may also contribute to unique binding properties in medicinal chemistry. The compound is typically handled under controlled conditions due to its potential sensitivity to light and heat.
Benzoxazole, 2-(methylthio)-4-nitro- structure
101084-98-4 structure
Product Name:Benzoxazole, 2-(methylthio)-4-nitro-
CAS No:101084-98-4
MF:C8H6N2O3S
MW:210.209840297699
CID:4818331
Update Time:2025-06-08

Benzoxazole, 2-(methylthio)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-(methylthio)-4-nitro-
    • 2-Methylsulfanyl-4-nitro-benzooxazole
    • 2-(Methylthio)-4-nitrobenzo[d]oxazole
    • 2-methylsulfanyl-4-nitro-1,3-benzoxazole
    • Inchi: 1S/C8H6N2O3S/c1-14-8-9-7-5(10(11)12)3-2-4-6(7)13-8/h2-4H,1H3
    • InChI Key: NUJCZPCIIQVHQG-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C(=CC=CC=2O1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • XLogP3: 2.4
  • Topological Polar Surface Area: 97.2

Benzoxazole, 2-(methylthio)-4-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081004640-250mg
2-(Methylthio)-4-nitrobenzo[d]oxazole
101084-98-4 98%
250mg
$766.23 2023-09-04
Alichem
A081004640-500mg
2-(Methylthio)-4-nitrobenzo[d]oxazole
101084-98-4 98%
500mg
$1167.98 2023-09-04
Alichem
A081004640-1g
2-(Methylthio)-4-nitrobenzo[d]oxazole
101084-98-4 98%
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$1935.18 2023-09-04
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